2-(1-Methyl-7-methoxytetralin-1-yl)malononitrile

• Molecular Formula: C15H16N2O
• Molecular Weight: 240.30 g/mol
• IUPAC Name: 2-(7-methoxy-1-methyl-3,4-dihydro-2H-naphthalen-1-yl)propanedinitrile
• InChI: InChI=1S/C15H16N2O/c1-15(12(9-16)10-17)7-3-4-11-5-6-13(18-2)8-14(11)15/h5-6,8,12H,3-4,7H2,1-2H3
• InChI Key: XMRYMVNLOKPDCE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC2=C1C=C(C=C2)OC)C(C#N)C#N

Description

2-(1-Methyl-7-methoxytetralin-1-yl)malononitrile is a useful research compound. Its molecular formula is C15H16N2O and its molecular weight is 240.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methylmagnesium bromide (3.0 M in diethyl ether (12.0 mL, 36.0 mmol)) and copper(I) iodide (6.86 g, 36.0 mmol) in THF (100 mL) was added 48.1 (6.73 g, 30.0 mmol) at room temperature. The resulting mixture was refluxed for 4 hours. The mixture was then cooled in an ice-bath, quenched with aqueous NH4Cl (200 mL), extracted with ether, concentrated, and purified by silica gel column chromatography to give 48.2 (4.8 g, 66% yield). MS ESI (pos.) M/E: 241 (M+H).